Cas no 18203-64-0 (1,3-Dichloro-5-nitroisoquinoline)

• Product Name: 1,3-Dichloro-5-nitroisoquinoline
• CAS No: 18203-64-0
• MF: C₉H₄Cl₂N₂O₂
• MW: 243.046259880066
• MDL: MFCD22371594
• CID: 2922433
• PubChem ID: 21518483
• Update Time: 2025-05-24

1,3-Dichloro-5-nitroisoquinoline Chemical and Physical Properties

Names and Identifiers

• 1,3-dichloro-5-nitroisoquinoline
• 1,3-dichloro-5-nitro-isoquinoline
• Isoquinoline, 1,3-dichloro-5-nitro-
• W19419
• 18203-64-0
• RCRDYTXSRVCIHW-UHFFFAOYSA-N
• EN300-1081296
• SCHEMBL824982
• AKOS027460219
• DB-115977
• CS-0308114
• AS-61116
• MFCD22371594
• 1,3-Dichloro-5-nitroisoquinoline

• MDL： MFCD22371594
• Inchi： 1S/C9H4Cl2N2O2/c10-8-4-6-5(9(11)12-8)2-1-3-7(6)13(14)15/h1-4H
• InChI Key： RCRDYTXSRVCIHW-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=C(N=1)Cl)[N+](=O)[O-]

Computed Properties

• Exact Mass: 241.9649828g/mol
• Monoisotopic Mass: 241.9649828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 58.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives

Additional information on 1,3-Dichloro-5-nitroisoquinoline

Professional Introduction to 1,3-Dichloro-5-nitroisoquinoline (CAS No. 18203-64-0)

1,3-Dichloro-5-nitroisoquinoline, identified by its Chemical Abstracts Service (CAS) number 18203-64-0, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the isoquinoline family, a class of nitrogen-containing heterocycles that are widely recognized for their biological activity and structural diversity. The presence of both chloro and nitro substituents in its molecular framework imparts unique reactivity and functional properties, making it a valuable intermediate in the synthesis of various pharmacologically relevant molecules.

The structural motif of 1,3-Dichloro-5-nitroisoquinoline consists of a benzene-like ring system fused with a pyridine ring, with the additional incorporation of chlorine atoms at the 1 and 3 positions and a nitro group at the 5 position. This specific arrangement of substituents enhances its utility as a building block in organic synthesis, particularly in the construction of more complex scaffolds. The electron-withdrawing nature of the nitro group and the electron-donating effect of the chlorine atoms contribute to its distinct chemical behavior, influencing both its reactivity and its potential applications.

In recent years, 1,3-Dichloro-5-nitroisoquinoline has been explored as a key intermediate in the development of novel therapeutic agents. Its isoquinoline core is a privileged scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. Researchers have leveraged this compound to design molecules with potential applications in oncology, inflammation, and infectious diseases. The chloro and nitro substituents provide handles for further functionalization, allowing chemists to modify the compound into more sophisticated derivatives with tailored biological activities.

One of the most compelling aspects of 1,3-Dichloro-5-nitroisoquinoline is its role in the synthesis of bioactive isoquinoline derivatives. For instance, studies have demonstrated its utility in generating compounds that exhibit inhibitory effects on specific enzymes implicated in cancer progression. The nitro group can be reduced to an amine, enabling further derivatization into potent pharmacophores. Additionally, palladium-catalyzed cross-coupling reactions can be employed to introduce aryl or vinyl groups at strategic positions within the molecule, expanding its structural diversity.

The pharmaceutical industry has shown particular interest in isoquinoline derivatives due to their documented pharmacological properties. 1,3-Dichloro-5-nitroisoquinoline serves as a versatile precursor for synthesizing molecules that target various disease pathways. For example, modifications at the 1-position can yield derivatives with enhanced binding affinity to protein kinases, which are critical targets in anticancer therapy. Similarly, alterations at the 3-position may lead to compounds with improved efficacy against inflammatory mediators.

Recent advances in synthetic methodologies have further highlighted the importance of 1,3-Dichloro-5-nitroisoquinoline as a synthetic intermediate. Transition-metal-catalyzed reactions, such as Suzuki-Miyaura and Heck couplings, have been utilized to construct complex isoquinoline frameworks efficiently. These techniques allow for precise control over regioselectivity and stereoselectivity, enabling the preparation of enantiomerically pure compounds that are often required for optimal biological activity.

The versatility of 1,3-Dichloro-5-nitroisoquinoline extends beyond pharmaceutical applications; it also finds utility in materials science and agrochemical research. Its ability to serve as a precursor for nitrogen-containing heterocycles makes it valuable for developing advanced materials with unique electronic properties or for creating novel agrochemicals with improved crop protection characteristics.

In conclusion,1,3-Dichloro-5-nitroisoquinoline (CAS No. 18203-64-0) is a multifaceted compound with significant potential in drug discovery and industrial applications. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop innovative therapeutic agents. As research continues to uncover new methodologies for functionalizing this scaffold, its importance is expected to grow further within the chemical and pharmaceutical communities.